Cas no 799262-05-8 (2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-)

• Product name: 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
• CAS No: 799262-05-8
• MF: C₁₁H₁₀O₃
• MW: 190.1953
• CID: 531440
• PubChem ID: 54707791

2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
• 8-ethyl-4-hydroxychromen-2-one
• 8-Ethyl-4-hydroxycoumarin
• EN300-372536
• DTXSID20716116
• SCHEMBL5344800
• 8-Ethyl-4-hydroxy-2H-1-benzopyran-2-one
• 8-ethyl-4-hydroxy-2H-chromen-2-one
• XQUYEEGXQDHSKI-UHFFFAOYSA-N
• 799262-05-8

• Inchi： InChI=1S/C11H10O3/c1-2-7-4-3-5-8-9(12)6-10(13)14-11(7)8/h3-6,12H,2H2,1H3
• InChI Key： XQUYEEGXQDHSKI-UHFFFAOYSA-N
• SMILES： CCC1=C2C(=CC=C1)C(=CC(=O)O2)O

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų